4-(2-Methoxypropan-2-yl)piperidine
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Description
4-(2-Methoxypropan-2-yl)piperidine is a piperidine derivative featuring a methoxy-substituted isopropyl group at the 4-position of the piperidine ring. This structural motif combines the rigidity of the piperidine scaffold with the steric and electronic effects of the methoxypropan-2-yl substituent. Piperidine derivatives are widely studied in medicinal chemistry due to their versatility in drug design, particularly as bioactive scaffolds for central nervous system (CNS) targets, enzyme inhibitors, and receptor modulators .
Properties
Molecular Formula |
C9H19NO |
|---|---|
Molecular Weight |
157.25 g/mol |
IUPAC Name |
4-(2-methoxypropan-2-yl)piperidine |
InChI |
InChI=1S/C9H19NO/c1-9(2,11-3)8-4-6-10-7-5-8/h8,10H,4-7H2,1-3H3 |
InChI Key |
HSBTXZQAKZTNCU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C1CCNCC1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Aromatic vs. Alkyl Substituents : Aromatic substituents (e.g., 4-fluorophenyl) enhance receptor binding affinity in EP2 modulators , while alkyl/ether groups (e.g., methoxypropan-2-yl) may improve pharmacokinetic properties like solubility and metabolic stability.
- Steric Effects : Bulky groups (e.g., diphenylmethoxymethyl) in UK-78,282 enhance target selectivity for ion channels , suggesting that the methoxypropan-2-yl group in the target compound could similarly influence steric interactions.
Physicochemical Properties
Comparative data from and highlight trends in solubility and melting points:
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